Cas no 2034382-59-5 (3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione
• CAS No: 2034382-59-5
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 5550520
• PubChem ID: 91814815
• Update Time: 2025-11-01

3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-(4-(thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione
• AKOS025317059
• 3-{1-[4-(thiophen-2-yl)benzoyl]azetidin-3-yl}-1,3-oxazolidine-2,4-dione
• 3-[1-(4-thiophen-2-ylbenzoyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• 2034382-59-5
• F6473-5201
• 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione

• Inchi： 1S/C17H14N2O4S/c20-15-10-23-17(22)19(15)13-8-18(9-13)16(21)12-5-3-11(4-6-12)14-2-1-7-24-14/h1-7,13H,8-10H2
• InChI Key： YFOCSHJMZZVKLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(N1CC(C1)N1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione and Its Significance in Modern Chemical Biology

The compound CAS no. 2034382-59-5, identified by its systematic name 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione, represents a fascinating molecule with profound implications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a complex arrangement of nitrogen-containing rings and aromatic substituents, has garnered attention due to its unique structural properties and potential biological activities. The presence of both thiophene and benzoyl moieties within its framework suggests a rich chemical diversity that could be exploited for therapeutic applications.

In recent years, the development of novel scaffolds for drug discovery has been a cornerstone of medicinal chemistry. The oxazolidine core in this compound is particularly noteworthy, as it is known for its ability to stabilize pharmacophores in a conformationally flexible yet bioactive manner. This structural motif has been extensively explored in the design of antibiotics, protease inhibitors, and other therapeutic agents. The incorporation of a 1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl group further enhances the molecular complexity, potentially enabling interactions with biological targets that are not accessible by simpler molecules.

One of the most compelling aspects of this compound is its potential as a bioisostere for existing drug candidates. Bioisosterism involves the replacement of one functional group with another to maintain or improve pharmacological properties while altering metabolic pathways or binding affinities. The combination of thiophene and benzoyl groups in this molecule may offer advantages over traditional scaffolds by providing enhanced solubility, bioavailability, or selectivity. Such features are critical for the development of next-generation therapeutics that can overcome the limitations of current drugs.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been instrumental in identifying promising candidates like 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione. These methods allow researchers to predict how a molecule might interact with biological targets at the atomic level, thereby streamlining the drug discovery process. The predictive power of these tools has been validated by numerous successful clinical trials where computationally identified compounds have advanced into human testing.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional organic synthesis techniques must be employed to construct the multi-ringed system while maintaining high yields and purity. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have proven particularly useful in assembling these intricate structures efficiently. Additionally, green chemistry principles are increasingly being integrated into synthetic protocols to minimize environmental impact and improve sustainability.

From a biological perspective, the potential activities of 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione remain under active investigation. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in diseases such as cancer or inflammatory disorders. The unique combination of structural features could make it an effective modulator of biological pathways that are otherwise difficult to target with conventional small molecules.

The role of thiophene derivatives in medicinal chemistry cannot be overstated. These heterocycles are known for their stability and versatility in forming hydrogen bonds and π-stacking interactions with biological targets. The presence of a thiophene ring in this compound may contribute to its binding affinity and selectivity when interacting with proteins or nucleic acids. Similarly, the benzoyl moiety can serve as a pharmacophoric element that enhances solubility or metabolic stability.

In conclusion, 3-(1-(4-(Thiophen-2-yl)benzoyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS no. 2034382-59-5) represents a promising candidate for further exploration in drug discovery and chemical biology. Its unique structural features and potential biological activities make it an attractive molecule for researchers seeking novel therapeutic agents. As computational methods continue to improve and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.